Cas no 1782382-81-3 (1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine)

• Product name: 1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine
• CAS No: 1782382-81-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6518077
• PubChem ID: 105457984

1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine
• EN300-1764933
• 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine
• 1782382-81-3

• Inchi： 1S/C13H19NO/c1-10-11(4-3-5-12(10)15-2)6-7-13(14)8-9-13/h3-5H,6-9,14H2,1-2H3
• InChI Key： PUXIJFGTRCXLNW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1C)CCC1(CC1)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-2-(3-methoxy-2-methylphenyl)ethylcyclopropan-1-amine

Research Briefing on 1-[2-(3-Methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine (CAS: 1782382-81-3): Recent Advances and Applications

1-[2-(3-Methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine (CAS: 1782382-81-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane and methoxy-substituted phenyl structure, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine has been optimized to achieve high yields and purity, as reported in recent publications. Advanced techniques such as asymmetric catalysis and multi-step organic synthesis have been employed to produce enantiomerically pure forms of the compound, which is critical for its pharmacological evaluation. The compound's structural features, including the cyclopropane ring and the methoxy group, contribute to its stability and bioavailability, making it a viable candidate for further development.

Pharmacological studies have revealed that 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine exhibits significant activity as a modulator of serotonin and dopamine receptors. Preclinical trials have demonstrated its potential in treating neurological disorders such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile further support its therapeutic potential. Recent in vivo studies have shown dose-dependent effects on neurotransmitter levels, with minimal off-target effects, highlighting its selectivity and safety.

In addition to its neurological applications, 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine has been investigated for its anti-inflammatory and analgesic properties. Research indicates that the compound can inhibit key inflammatory pathways, such as the NF-κB signaling cascade, suggesting its utility in managing chronic inflammatory conditions. These findings open new avenues for the development of multifunctional therapeutics targeting both neurological and inflammatory disorders.

Despite these promising results, challenges remain in the clinical translation of 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine. Issues such as long-term toxicity, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline. Ongoing research aims to explore its structure-activity relationships and identify derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-[2-(3-methoxy-2-methylphenyl)ethyl]cyclopropan-1-amine (CAS: 1782382-81-3) represents a promising candidate for therapeutic development, with applications spanning neurology and immunology. Its unique chemical structure and pharmacological profile underscore its potential as a lead compound. Continued research and development efforts will be crucial to fully realize its therapeutic benefits and bring it closer to clinical application.